2-(Bromomethyl)-2-(3-methylbutan-2-yl)oxolane
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Description
2-(Bromomethyl)-2-(3-methylbutan-2-yl)oxolane is a halogenated cyclic ether featuring a tetrahydrofuran (oxolane) backbone substituted with a bromomethyl group and a branched 3-methylbutan-2-yl (neopentyl-like) moiety at the 2-position. The bromomethyl group enhances electrophilic reactivity, making it a candidate for nucleophilic substitution or cross-coupling reactions, while the bulky 3-methylbutan-2-yl substituent may influence steric hindrance and solubility .
Properties
Molecular Formula |
C10H19BrO |
|---|---|
Molecular Weight |
235.16 g/mol |
IUPAC Name |
2-(bromomethyl)-2-(3-methylbutan-2-yl)oxolane |
InChI |
InChI=1S/C10H19BrO/c1-8(2)9(3)10(7-11)5-4-6-12-10/h8-9H,4-7H2,1-3H3 |
InChI Key |
QKKMARSXBSGJRL-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C(C)C1(CCCO1)CBr |
Origin of Product |
United States |
Biological Activity
2-(Bromomethyl)-2-(3-methylbutan-2-yl)oxolane is a compound of interest in medicinal chemistry due to its potential biological activities, including antimicrobial and anticancer properties. This article reviews the current understanding of its biological activity, mechanisms of action, and relevant case studies.
The structure of 2-(Bromomethyl)-2-(3-methylbutan-2-yl)oxolane features a bromomethyl group attached to an oxolane ring, which contributes to its reactivity and biological interactions. This compound is often compared to similar compounds with variations in functional groups, such as chloromethyl and hydroxymethyl derivatives.
Antimicrobial Properties
Research indicates that 2-(Bromomethyl)-2-(3-methylbutan-2-yl)oxolane exhibits significant antimicrobial activity. In vitro studies have demonstrated its effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and function.
| Organism | Activity | Reference |
|---|---|---|
| Staphylococcus aureus | Inhibitory effect | |
| Escherichia coli | Moderate activity | |
| Pseudomonas aeruginosa | Limited effectiveness |
Anticancer Activity
The compound has also been studied for its anticancer properties. Preliminary results suggest that it may inhibit cancer cell proliferation through apoptosis induction and cell cycle arrest mechanisms. Specific studies have highlighted its potential against breast cancer and leukemia cell lines.
| Cancer Cell Line | Effect Observed | Reference |
|---|---|---|
| MCF-7 (Breast cancer) | Apoptosis induction | |
| K562 (Leukemia) | Cell cycle arrest |
The biological activity of 2-(Bromomethyl)-2-(3-methylbutan-2-yl)oxolane is attributed to its ability to interact with specific cellular targets. The bromomethyl group serves as a reactive site for nucleophilic substitution reactions, facilitating the formation of various derivatives that can modulate biological pathways.
- Enzyme Inhibition : The compound may inhibit key enzymes involved in cell growth and division.
- Receptor Interaction : It has the potential to bind to cellular receptors, altering signal transduction pathways.
- Reactive Oxygen Species (ROS) : Induction of oxidative stress may contribute to its cytotoxic effects on cancer cells.
Case Studies
Several studies have explored the biological effects of 2-(Bromomethyl)-2-(3-methylbutan-2-yl)oxolane:
- Study on Antimicrobial Effects : A study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed enhanced antibacterial activity compared to the parent structure, suggesting modifications can lead to improved efficacy against resistant strains .
- Anticancer Research : In a recent investigation, the compound was tested against various human cancer cell lines, showing promising results in inhibiting tumor growth and inducing apoptosis .
- Mechanistic Insights : Research highlighted the role of ROS in mediating the anticancer effects, indicating that the compound may enhance oxidative stress within cancer cells, leading to increased cell death .
Comparison with Similar Compounds
Table 1: Structural Comparison of Bromomethyl-Substituted Oxolane/Dioxolane Derivatives
Physicochemical Properties
Table 2: Key Physicochemical Parameters
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
